Cas no 672310-28-0 (METHYL-(1-PHENYL-3-PYRROLIDIN-1-YL-PROPYL)-AMINE)

• Product Name: METHYL-(1-PHENYL-3-PYRROLIDIN-1-YL-PROPYL)-AMINE
• CAS No: 672310-28-0
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 965612
• PubChem ID: 2760015
• Update Time: 2025-04-19

METHYL-(1-PHENYL-3-PYRROLIDIN-1-YL-PROPYL)-AMINE Chemical and Physical Properties

Names and Identifiers

• METHYL-(1-PHENYL-3-PYRROLIDIN-1-YL-PROPYL)-AMINE
• METHYL-(1-PHENYL-3-PYRROLIDIN-1-YL-PROPYL)-AMINEHYDROCHLORIDE
• AB14940
• AC1MC1Q7
• AC1Q40U3
• AG-G-54031
• CTK5C5903
• N-methyl-1-phenyl-3-(pyrrolidin-1-yl)propan-1-amine
• AKOS011905291
• (4alpha)-13-Hydroxykaur-16-en-18-oicacid
• 672310-28-0
• methyl-(1-phenyl-3-pyrrolidin-1-yl-propyl)-amine, AldrichCPR
• A12830
• N-methyl-1-phenyl-3-pyrrolidin-1-ylpropan-1-amine
• DTXSID70374987
• N-METHYL-(1-PHENYL-3-PYRROLIDIN-1-YL-PROPYL)AMINE
• FT-0716500
• methyl (1-phenyl-3-pyrrolidin-1-ylpropyl)amine
• A925679
• CS-0200035

• MDL： MFCD03426435
• Inchi： 1S/C14H22N2/c1-15-14(13-7-3-2-4-8-13)9-12-16-10-5-6-11-16/h2-4,7-8,14-15H,5-6,9-12H2,1H3
• InChI Key： GYTHKSBOTQAYRU-UHFFFAOYSA-N
• SMILES： N1(CCC(C2C=CC=CC=2)NC)CCCC1

Computed Properties

• Exact Mass: 218.17846
• Monoisotopic Mass: 218.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.989
• Boiling Point: 326.5°C at 760 mmHg
• Flash Point: 125.7°C
• Refractive Index: 1.535
• PSA: 15.27
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

METHYL-(1-PHENYL-3-PYRROLIDIN-1-YL-PROPYL)-AMINE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C